Cas no 1340318-33-3 (1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1340318-33-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD20331127
• CID: 5159094
• PubChem ID: 64449557
• Update Time: 2025-05-20

1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid
• 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylicacid
• 1H-Pyrazole-3-carboxylic acid, 1-(5-methyl-2-pyridinyl)-

• MDL： MFCD20331127
• Inchi： 1S/C10H9N3O2/c1-7-2-3-9(11-6-7)13-5-4-8(12-13)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： JRWHFWQXWFTLTI-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C2C=CC(C)=CN=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1340318-33-3)

The compound 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1340318-33-3) is a heterocyclic organic molecule featuring a pyridine and pyrazole ring system. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both carboxylic acid and nitrogen-containing heterocycles makes it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are actively exploring its applications in small-molecule therapeutics, with a focus on targeted drug delivery and sustainable crop protection. The compound's unique molecular scaffold allows for modifications that enhance binding affinity to biological targets, making it a hot topic in AI-driven drug design platforms.

From a synthetic perspective, CAS No. 1340318-33-3 is often synthesized via cross-coupling reactions or cyclization strategies. Its carboxylic acid group enables further derivatization, such as amide formation or esterification, which aligns with the growing trend of fragment-based drug discovery. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a common query among quality control professionals in the fine chemical industry.

Environmental and regulatory considerations also play a role in its usage. The compound's biodegradability profile and low ecotoxicity are frequently discussed in green chemistry forums, addressing concerns about sustainable synthesis. These attributes make it a candidate for EPA-approved formulations, a trending search term among agrochemical formulators.

Market analysts highlight the compound's relevance in patent landscapes, with several applications filed for cancer immunotherapy and neurodegenerative disease treatments. Its structure-activity relationship (SAR) data is often cited in computational chemistry studies, leveraging machine learning models to predict novel derivatives. This intersection of cheminformatics and bioactivity resonates with academic and industrial researchers alike.

In summary, 1-(5-methylpyridin-2-yl)-1H-pyrazole-3-carboxylic acid exemplifies the convergence of cutting-edge science and industrial applicability. Its multifaceted role in life sciences ensures continued interest, as evidenced by its prominence in scientific literature and patent databases. For those seeking high-purity intermediates or custom synthesis solutions, this compound remains a strategic choice in R&D portfolios worldwide.